Cas no 878957-00-7 (2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide
• CAS No: 878957-00-7
• MF: C₂₀H₂₆ClN₅O₂
• MW: 403.905743122101
• CID: 6251974
• PubChem ID: 9117569
• Update Time: 2025-06-08

2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685531
• 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide
• 878957-00-7
• AKOS034515294
• Z65190293

• Inchi： 1S/C20H26ClN5O2/c21-16-5-1-2-6-17(16)23-18(27)13-25-9-11-26(12-10-25)14-19(28)24-20(15-22)7-3-4-8-20/h1-2,5-6H,3-4,7-14H2,(H,23,27)(H,24,28)
• InChI Key： CVMQXLKKKJTYQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN1CCN(CC(NC2(C#N)CCCC2)=O)CC1)=O

Computed Properties

• Exact Mass: 403.1775028g/mol
• Monoisotopic Mass: 403.1775028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide

Professional Introduction to Compound with CAS No. 878957-00-7 and Product Name: 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide

Compound with the CAS number 878957-00-7 and the product name 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a piperazine ring, a chlorophenyl moiety, and a cyclopentyl amide, makes it a versatile scaffold for designing novel therapeutic agents.

The piperazine core is a well-known pharmacophore in drug discovery, frequently incorporated into molecules targeting central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. Its ability to interact with various biological targets stems from its structural flexibility and capacity to form hydrogen bonds. In the context of this compound, the 4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl group introduces additional binding potential by extending the interaction surface area with biological receptors. This modification has been strategically employed to enhance affinity and selectivity in drug design.

The 2-chlorophenyl substituent is another critical feature of this compound, contributing to its pharmacological properties through electronic and steric effects. Chlorophenyl groups are commonly found in bioactive molecules due to their ability to modulate receptor binding affinity. The carbamoyl linkage in the molecule further enhances its potential as a drug candidate by providing a site for further derivatization and optimization. This structural motif is often utilized in the development of protease inhibitors and other enzyme-targeting agents.

The N-(1-cyanocyclopentyl)acetamide moiety adds another layer of complexity to the compound's structure. The cyclopentyl ring provides steric hindrance, which can be crucial for optimizing binding interactions with biological targets. Additionally, the cyano group introduces a polar interaction site, potentially improving solubility and bioavailability. These features collectively contribute to the compound's multifaceted pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets more effectively. Studies suggest that the 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide scaffold exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of the molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the pharmacological properties of the compound.

In vitro studies have been conducted to evaluate the biological activity of this compound across various therapeutic areas. Notably, research has focused on its potential as an anti-inflammatory agent, with early findings suggesting that it can modulate key pro-inflammatory cytokines. Furthermore, its interaction with ion channels has been explored, indicating potential applications in treating neurological disorders. The versatility of this compound's structure allows for further derivatization to explore new therapeutic modalities.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical use. Toxicology studies have been performed on this compound to evaluate its acute and chronic toxicity profiles. Preliminary results indicate that it exhibits low toxicity at therapeutic doses, suggesting its potential as a safe candidate for further development. However, comprehensive toxicological profiling remains essential before any clinical trials can be initiated.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models have been employed to forecast the pharmacokinetic properties of 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide, providing valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These computational tools have significantly reduced the time required for hit identification and lead optimization.

Future directions in the research of this compound include exploring its mechanism of action in greater detail and conducting preclinical studies to validate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. The unique structural features of this molecule make it an attractive candidate for further investigation in various disease models.

In conclusion, 2-(4-{[(2-chlorophenyl)carbamoyl]methyl}piperazin-1-yl)-N-(1-cyanocyclopentyl)acetamide represents a significant advancement in pharmaceutical chemistry with its complex molecular architecture and multifaceted pharmacological properties. Its potential applications in treating inflammatory diseases, neurological disorders, and cancer highlight its importance as a lead compound for further drug development efforts.